Cas no 250371-81-4 (1-(2-Fluoro-4-nitrophenyl)-4-methylpiperidine)

• Product Name: 1-(2-Fluoro-4-nitrophenyl)-4-methylpiperidine
• CAS No: 250371-81-4
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 2847344
• PubChem ID: 2877746
• Update Time: 2025-10-12

1-(2-Fluoro-4-nitrophenyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 250371-81-4
• DTXSID40386991
• 1-(2-Fluoro-4-nitro-phenyl)-4-methyl-piperidine
• WJTWAXSFXNZKEL-UHFFFAOYSA-N
• DTXCID60338013
• Oprea1_820983
• SR-01000223833-1
• AKOS003286225
• SCHEMBL3032231
• SR-01000223833
• 1-(2-Fluoro-4-nitrophenyl)-4-methylpiperidine

• MDL： MFCD02633886
• Inchi： 1S/C12H15FN2O2/c1-9-4-6-14(7-5-9)12-3-2-10(15(16)17)8-11(12)13/h2-3,8-9H,4-7H2,1H3
• InChI Key： WJTWAXSFXNZKEL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCC(C)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.11175589Da
• Monoisotopic Mass: 238.11175589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.1Ų

Additional information on 1-(2-Fluoro-4-nitrophenyl)-4-methylpiperidine

Introduction to 1-(2-Fluoro-4-Nitrophenyl)-4-Methylpiperidine (CAS No: 250371-81-4)

1-(2-Fluoro-4-Nitrophenyl)-4-Methylpiperidine (CAS No: 250371-81-4) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted phenyl group. The presence of both fluorine and nitro groups on the phenyl ring introduces interesting electronic and steric properties, making it a valuable molecule for research and development in the fields of drug discovery and materials science.

The piperidine core of this compound is a six-membered saturated ring containing one nitrogen atom, which contributes to its amine-like properties. The fluorine substituent at the 2-position of the phenyl ring adds electron-withdrawing effects, while the nitro group at the 4-position further enhances these effects, making the molecule highly reactive under certain conditions. The methyl group attached to the piperidine nitrogen provides steric bulk, which can influence the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 1-(2-Fluoro-4-Nitrophenyl)-4-Methylpiperidine as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in developing novel antibiotics and antiviral agents due to its ability to form stable complexes with metal ions and its potential to inhibit key enzymes involved in bacterial and viral replication.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and ring-closing metathesis. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, reducing production time while maintaining high yields.

The structural features of 1-(2-Fluoro-4-Nitrophenyl)-4-Methylpiperidine make it an excellent candidate for exploring pharmacokinetic properties. Its lipophilic nature suggests good permeability across biological membranes, which is crucial for drug delivery applications. Additionally, the presence of electron-withdrawing groups on the phenyl ring may enhance metabolic stability, reducing the likelihood of rapid degradation in vivo.

From an environmental perspective, understanding the degradation pathways of 1-(2-Fluoro-4-Nitrophenyl)-4-Methylpiperidine is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes hydroxylation at the nitro group, leading to the formation of less toxic byproducts. This information is critical for designing sustainable manufacturing processes and ensuring compliance with environmental regulations.

In conclusion, 1-(2-Fluoro-4-Nitrophenyl)-4-Methylpiperidine (CAS No: 250371-81-4) is a versatile compound with promising applications in drug discovery and materials science. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in these fields. Continued research into its synthesis, properties, and applications will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.